Cas no 487029-68-5 ((R)-4-(1-Methylethyl)-3-(1-oxopropyl)-2-thiazolidinethione)

• Product Name: (R)-4-(1-Methylethyl)-3-(1-oxopropyl)-2-thiazolidinethione
• CAS No: 487029-68-5
• MF: C₉H₁₅NOS₂
• MW: 217.351499795914
• MDL: MFCD08062498
• CID: 2355976
• PubChem ID: 11298914
• Update Time: 2025-04-21

(R)-4-(1-Methylethyl)-3-(1-oxopropyl)-2-thiazolidinethione Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Methylethyl)-3-(1-oxopropyl)-2-thiazolidinethione
• 1-[(4R)-4-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-3-yl]propan-1-one
• R- 4-(1-METHYLETHYL)-3-(1-OXOPROPYL)-2-THIAZOLIDINETHIONE
• (4R)-4-Isopropyl-3- propanoylthiazolidine-2-thione
• 1-[(4R)-4-(propan-2-yl)-2-sulfanylidene-1,3-thiazolidin-3-yl]propan-1-one
• 2-Thiazolidinethione, 4-(1-methylethyl)-3-(1-oxopropyl)-, (4R)-
• CTK1D1187
• (R)-1-(4-Isopropyl-2-thioxothiazolidin-3-yl)propan-1-one
• 487029-68-5
• DTXSID10461623
• DTXCID00412442

• MDL： MFCD08062498
• Inchi： 1S/C9H15NOS2/c1-4-8(11)10-7(6(2)3)5-13-9(10)12/h6-7H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： LUMSKZAOAHMEGE-ZETCQYMHSA-N
• SMILES： S1C(N(C(CC)=O)[C@@H](C1)C(C)C)=S

Computed Properties

• Exact Mass: 217.05950645g/mol
• Monoisotopic Mass: 217.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.7Ų